Cas no 1806747-71-6 (5-(Fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetonitrile)

• Product Name: 5-(Fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetonitrile
• CAS No: 1806747-71-6
• MF: C₁₀H₈F₄N₂O₂
• MW: 264.176336288452
• CID: 4813149
• Update Time: 2025-06-15

5-(Fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetonitrile

• Inchi： 1S/C10H8F4N2O2/c1-17-8-6(4-11)5-16-9(7(8)2-3-15)18-10(12,13)14/h5H,2,4H2,1H3
• InChI Key： FQKYOOQICVCKNV-UHFFFAOYSA-N
• SMILES： FCC1=CN=C(C(CC#N)=C1OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 315
• XLogP3: 2.1
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-(Fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetonitrile

Introduction to 5-(Fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1806747-71-6)

5-(Fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1806747-71-6, represents a sophisticated molecular architecture designed to serve as a key intermediate in the synthesis of various bioactive molecules. The presence of multiple fluorinated and methoxy substituents in its structure endows it with unique electronic and steric properties, making it a valuable building block for the development of novel therapeutic agents.

The structural features of 5-(Fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetonitrile include a pyridine core substituted with a fluoromethyl group at the 5-position, a methoxy group at the 4-position, and a trifluoromethoxy group at the 2-position. Additionally, the 3-position is functionalized with an acetonitrile group. This specific arrangement of substituents enhances the compound's reactivity and compatibility with various synthetic transformations, facilitating its incorporation into more complex molecular frameworks.

In recent years, there has been growing interest in the development of fluorinated heterocycles due to their enhanced metabolic stability, improved binding affinity, and increased bioavailability in drug candidates. The pyridine scaffold is particularly prominent in medicinal chemistry, serving as a core structure in numerous approved drugs and pipeline candidates. The introduction of fluorine atoms into this scaffold can modulate physicochemical properties such as lipophilicity, polarizability, and hydrogen bonding potential, thereby influencing the overall pharmacokinetic profile of derived compounds.

One of the most compelling aspects of 5-(Fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetonitrile is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in signal transduction pathways and are frequently targeted in anticancer therapies. The fluorinated pyridine derivatives have shown promise in disrupting aberrant signaling cascades associated with various diseases. For instance, recent studies have highlighted the efficacy of fluorinated pyridines in inhibiting tyrosine kinases, which are overexpressed in many cancerous tissues. The compound's ability to serve as a precursor for such inhibitors underscores its significance in drug discovery efforts.

Furthermore, the methoxy and trifluoromethoxy groups in 5-(Fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetonitrile contribute to its versatility as a synthetic intermediate. These functional groups can undergo further modifications through various chemical reactions, including nucleophilic substitution, metal-catalyzed cross-coupling reactions, and condensation reactions. This flexibility allows chemists to tailor the molecular structure of derived compounds to optimize their biological activity and pharmacological properties.

The acetonitrile moiety at the 3-position of the pyridine ring also plays a critical role in determining the compound's reactivity and solubility characteristics. Acetonitrile is a common solvent used in pharmaceutical synthesis due to its ability to dissolve a wide range of organic compounds while maintaining good compatibility with many reaction conditions. This makes 5-(Fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetonitrile an attractive candidate for use in multi-step synthetic protocols aimed at generating complex pharmaceutical molecules.

Recent advancements in computational chemistry have further enhanced the utility of this compound. High-throughput virtual screening techniques combined with machine learning algorithms enable researchers to predict the binding affinity and biological activity of derived compounds with remarkable accuracy. By leveraging these computational tools, scientists can rapidly identify promising candidates for further experimental validation, thereby accelerating the drug discovery process.

The role of fluorinated pyridines extends beyond kinase inhibition; they are also being explored as key components in antiviral and antibacterial agents. The unique electronic properties conferred by fluorine atoms can disrupt viral protease activity or bacterial enzyme function, offering new avenues for therapeutic intervention. For example, studies have demonstrated that certain fluorinated pyridines exhibit potent antiviral effects against RNA viruses by inhibiting critical replication enzymes.

In conclusion,5-(Fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1806747-71-6) represents a versatile and highly functional compound with significant potential in pharmaceutical research and development. Its structural features make it an ideal candidate for synthesizing bioactive molecules targeting various therapeutic areas, including oncology, virology, and bacteriology. As our understanding of fluorinated heterocycles continues to evolve, compounds like this are poised to play an increasingly important role in shaping the future of drug discovery.